Cas no 646026-87-1 (Benzenamine, 3-methyl-N-(1-methylheptyl)-)

• Product Name: Benzenamine, 3-methyl-N-(1-methylheptyl)-
• CAS No: 646026-87-1
• MF: C₁₅H₂₅N
• MW: 219.365704298019
• CID: 422656
• PubChem ID: 43129672
• Update Time: 2025-04-19

Benzenamine, 3-methyl-N-(1-methylheptyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-methyl-N-(1-methylheptyl)-
• 3-methyl-N-octan-2-ylaniline
• DTXSID20655455
• 646026-87-1
• 3-METHYL-N-(OCTAN-2-YL)ANILINE

• Inchi： 1S/C15H25N/c1-4-5-6-7-10-14(3)16-15-11-8-9-13(2)12-15/h8-9,11-12,14,16H,4-7,10H2,1-3H3
• InChI Key： PYUPABYPNCNTSQ-UHFFFAOYSA-N
• SMILES： N(C1C=CC=C(C)C=1)C(C)CCCCCC

Computed Properties

• Exact Mass: 219.19885
• Monoisotopic Mass: 219.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03